Cas no 202921-94-6 ((1s,2s)-2-(aminomethyl)-1-methylcyclohexan-1-ol)

• Product Name: (1s,2s)-2-(aminomethyl)-1-methylcyclohexan-1-ol
• CAS No: 202921-94-6
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 1392669
• PubChem ID: 15350169
• Update Time: 2025-07-18

(1s,2s)-2-(aminomethyl)-1-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-(aminomethyl)-1-methylcyclohexan-1-ol
• cis-2-Aminomethyl-1-methyl-cyclohexanol
• CTK8E9478
• AB49857
• AKOS006283753
• 202921-94-6
• (1s,2s)-2-(aminomethyl)-1-methylcyclohexan-1-ol

• Inchi： 1S/C8H17NO/c1-8(10)5-3-2-4-7(8)6-9/h7,10H,2-6,9H2,1H3/t7-,8-/m0/s1
• InChI Key： WZVYVHUIYKLCBC-YUMQZZPRSA-N
• SMILES： O[C@@]1(C)CCCC[C@H]1CN

Computed Properties

• Exact Mass: 143.13100
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.976
• Boiling Point: 229°C at 760 mmHg
• Flash Point: 92.3°C
• Refractive Index: 1.486
• PSA: 46.25000
• LogP: 1.58660

Additional information on (1s,2s)-2-(aminomethyl)-1-methylcyclohexan-1-ol

Introduction to (1S,2S)-2-(Aminomethyl)-1-Methylcyclohexan-1-ol (CAS No. 202921-94-6)

(1S,2S)-2-(Aminomethyl)-1-methylcyclohexan-1-ol (CAS No. 202921-94-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of amines and alcohols, making it a versatile building block for the synthesis of various bioactive molecules.

The chirality of (1S,2S)-2-(aminomethyl)-1-methylcyclohexan-1-ol is a critical feature that influences its interactions with biological systems. Chiral compounds often exhibit distinct pharmacological profiles compared to their enantiomers, which can lead to enhanced therapeutic effects or reduced side effects. This makes (1S,2S)-2-(aminomethyl)-1-methylcyclohexan-1-ol an attractive candidate for drug development.

Recent studies have explored the potential applications of (1S,2S)-2-(aminomethyl)-1-methylcyclohexan-1-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the activity of these neurotransmitters could lead to more effective and targeted therapies.

In addition to its potential in neurological disorders, (1S,2S)-2-(aminomethyl)-1-methylcyclohexan-1-ol has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and potentially alleviating symptoms associated with these conditions.

The synthesis of (1S,2S)-2-(aminomethyl)-1-methylcyclohexan-1-ol involves several steps that require precise control over reaction conditions to ensure the desired stereochemistry. Common synthetic routes include asymmetric hydrogenation and chiral resolution techniques. These methods have been optimized to achieve high yields and enantiomeric purity, making the compound more accessible for large-scale production.

From a pharmacokinetic perspective, (1S,2S)-2-(aminomethyl)-1-methylcyclohexan-1-ol exhibits favorable properties such as good solubility and stability. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain its therapeutic effects over time. Preclinical studies have shown promising results in terms of bioavailability and metabolic stability, further supporting its potential as a drug candidate.

The safety profile of (1S,2S)-2-(aminomethyl)-1-methylcyclohexan-1-ol has also been evaluated in various preclinical models. Toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. This favorable safety profile is an important consideration for advancing the compound into clinical trials.

Current clinical trials are underway to further investigate the efficacy and safety of (1S,2S)-2-(aminomethyl)-1-methylcyclohexan-1-ol in human subjects. These trials are designed to evaluate the compound's performance in treating specific diseases and conditions, providing valuable data that will inform future drug development efforts.

In conclusion, (1S,2S)-2-(aminomethyl)-1-methylcyclohexan-1-ol (CAS No. 202921-94-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.